Cas no 2229513-50-0 (2-2-(dimethylamino)-1,3-thiazol-5-yl-2-methylpropanenitrile)

• Product Name: 2-2-(dimethylamino)-1,3-thiazol-5-yl-2-methylpropanenitrile
• CAS No: 2229513-50-0
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 6597968
• PubChem ID: 165639178
• Update Time: 2025-05-21

2-2-(dimethylamino)-1,3-thiazol-5-yl-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)-1,3-thiazol-5-yl-2-methylpropanenitrile
• 2229513-50-0
• 2-[2-(dimethylamino)-1,3-thiazol-5-yl]-2-methylpropanenitrile
• EN300-1755060

• Inchi： 1S/C9H13N3S/c1-9(2,6-10)7-5-11-8(13-7)12(3)4/h5H,1-4H3
• InChI Key： ZEWYCBIGQYVQPP-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(C#N)(C)C)N(C)C

Computed Properties

• Exact Mass: 195.08301860g/mol
• Monoisotopic Mass: 195.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.2Ų

Additional information on 2-2-(dimethylamino)-1,3-thiazol-5-yl-2-methylpropanenitrile

Recent Advances in the Study of 2-2-(dimethylamino)-1,3-thiazol-5-yl-2-methylpropanenitrile (CAS: 2229513-50-0)

The compound 2-2-(dimethylamino)-1,3-thiazol-5-yl-2-methylpropanenitrile (CAS: 2229513-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole core and dimethylamino functional group, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor interactions. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic benefits.

One of the key areas of investigation has been the compound's role as a modulator of kinase activity. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 2-2-(dimethylamino)-1,3-thiazol-5-yl-2-methylpropanenitrile exhibits selective inhibition against specific kinase targets, suggesting its potential as a lead compound for the development of novel kinase inhibitors. The compound's ability to penetrate cell membranes and its stability in physiological conditions further enhance its therapeutic prospects.

In addition to its kinase-modulating properties, recent research has explored the compound's interactions with G-protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play a pivotal role in cellular communication and are common targets for pharmaceutical intervention. Structural-activity relationship (SAR) studies have revealed that the dimethylamino and thiazole moieties of the compound are critical for its binding affinity and selectivity towards certain GPCR subtypes. These findings open new avenues for the design of GPCR-targeted therapeutics with improved efficacy and reduced off-target effects.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate that 2-2-(dimethylamino)-1,3-thiazol-5-yl-2-methylpropanenitrile exhibits favorable oral bioavailability and a relatively long half-life, making it a suitable candidate for further preclinical development. However, challenges such as potential hepatic metabolism and drug-drug interactions require further investigation to optimize its therapeutic window.

In conclusion, the recent advancements in the study of 2-2-(dimethylamino)-1,3-thiazol-5-yl-2-methylpropanenitrile highlight its potential as a versatile scaffold for drug discovery. Its dual activity as a kinase inhibitor and GPCR modulator, combined with favorable pharmacokinetic properties, positions it as a promising candidate for the treatment of various diseases. Future research should focus on in vivo efficacy studies, toxicity profiling, and the development of derivatives to enhance its therapeutic potential.